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Compound of Interest

Compound Name:
1-(3-Aminophenyl)imidazolidin-2-

one

Cat. No.: B1291180 Get Quote

Technical Guide: 1-(3-Aminophenyl)imidazolidin-
2-one
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(3-Aminophenyl)imidazolidin-2-one is a heterocyclic organic compound belonging to the

imidazolidinone class. The imidazolidinone scaffold is a key structural motif found in a variety of

biologically active molecules and serves as an important building block in medicinal chemistry

and drug discovery. This technical guide provides a summary of the available physical and

chemical properties of 1-(3-Aminophenyl)imidazolidin-2-one, along with a general overview

of its synthesis and potential biological significance based on related compounds.

Physicochemical Properties
While specific experimental data for 1-(3-Aminophenyl)imidazolidin-2-one is limited in

publicly available literature, the following tables summarize its known and predicted properties.

Table 1: General and Structural Properties
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Property Value Citation

IUPAC Name
1-(3-aminophenyl)imidazolidin-

2-one

CAS Number 938459-14-4 [1][2]

Molecular Formula C₉H₁₁N₃O [1]

Molecular Weight 177.20 g/mol

Appearance Solid

InChI

1S/C9H11N3O/c10-7-2-1-3-

8(6-7)12-5-4-11-9(12)13/h1-

3,6H,4-5,10H2,(H,11,13)

InChIKey
BPKSYMQSNOQBGA-

UHFFFAOYSA-N

SMILES Nc1cccc(c1)N2CCNC2=O

Table 2: Predicted Physical Properties
Property Predicted Value Citation

Density 1.276 ± 0.06 g/cm³ [3]

pKa 14.27 ± 0.20 [3]

Boiling Point Not available

Melting Point Not available

Solubility

Insoluble in acetone and

ethanol (literature for a related

compound)

[4]

Note: The predicted values are computationally derived and have not been experimentally

verified.

Synthesis
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A specific, detailed experimental protocol for the synthesis of 1-(3-Aminophenyl)imidazolidin-
2-one is not readily available in the surveyed literature. However, a general synthetic approach

to this class of compounds can be conceptualized. One plausible route involves the reaction of

1,2-diaminoethane with 3-nitrophenyl isocyanate, followed by reduction of the nitro group to an

amine.

Below is a generalized workflow for the synthesis of phenyl-substituted imidazolidin-2-ones.
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General synthetic workflow for 1-(3-Aminophenyl)imidazolidin-2-one.

Spectral and Analytical Data
No experimental spectral data (NMR, IR, Mass Spectrometry) for 1-(3-
Aminophenyl)imidazolidin-2-one has been found in the public domain. Commercial suppliers

of this compound state that they do not perform analytical data collection for this product.[2]

Biological Activity and Potential Applications
While there is no specific biological activity reported for 1-(3-Aminophenyl)imidazolidin-2-
one, the imidazolidinone core is present in numerous compounds with a wide range of

pharmacological activities. Derivatives of imidazolidinone have been investigated for their

potential as:

Anticancer agents: Certain imidazolidinone derivatives have shown promise in cancer

research.

Antiviral agents: The imidazolidinone structure is a component of some antiviral compounds.

Antimicrobial agents: Various derivatives have been explored for their antibacterial and

antifungal properties.

The presence of the aminophenyl group on the imidazolidinone ring of this particular compound

provides a reactive site for further chemical modifications, making it a potentially valuable

building block for the synthesis of new drug candidates. It has been mentioned as a reactant

for the synthesis of Pim-1 inhibitors, which are of interest in cancer therapy.[4]

Safety and Handling
Based on available safety data, 1-(3-Aminophenyl)imidazolidin-2-one is classified with the

following hazards:

Hazard Statements: H302 (Harmful if swallowed), H319 (Causes serious eye irritation).

Precautionary Statements: P264, P270, P280, P301 + P312, P305 + P351 + P338, P337 +

P313.
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Standard laboratory safety protocols should be followed when handling this compound,

including the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. It should be handled in a well-ventilated area.

Conclusion
1-(3-Aminophenyl)imidazolidin-2-one is a chemical compound with limited publicly available

experimental data regarding its specific physical and chemical properties. Its primary

significance appears to be as a building block in synthetic organic and medicinal chemistry. The

imidazolidinone core suggests potential for biological activity, a hypothesis that requires further

investigation through dedicated screening and pharmacological studies. Researchers

interested in this compound should anticipate the need to perform their own comprehensive

characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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